molecular formula C25H25N5O3 B2442676 N-(2,6-diethylphenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide CAS No. 946323-27-9

N-(2,6-diethylphenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

Cat. No.: B2442676
CAS No.: 946323-27-9
M. Wt: 443.507
InChI Key: JUHNTKIFPISFNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,6-diethylphenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C25H25N5O3 and its molecular weight is 443.507. The purity is usually 95%.
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Scientific Research Applications

Radiolabeling for Imaging

This compound belongs to a class of chemicals that can be radiolabeled for imaging purposes, such as positron emission tomography (PET). For instance, a related compound, DPA-714, was designed for in vivo imaging of the translocator protein (18 kDa) using PET, indicating potential applications in neurodegenerative disease research (Dollé et al., 2008).

Antimicrobial Activity

Compounds derived from pyridine and pyrimidine, similar to the queried compound, have shown significant antimicrobial properties. A study demonstrated the synthesis of pyrimidinones and oxazinones fused with thiophene rings, using a related starting material, exhibiting good antibacterial and antifungal activities (Hossan et al., 2012).

Anticancer Activity

Additionally, derivatives of pyrazolo[1,5-a]pyrimidines, structurally related to the compound , have been explored for their potential in cancer imaging and treatment. A focused library synthesis led to the discovery of a novel TSPO ligand with enhanced affinity, indicating its utility in imaging TSPO-expressing cancers, providing a potential pathway for the development of cancer imaging agents (Tang et al., 2013).

Dual Enzyme Inhibition for Antitumor Therapy

Research into thieno[2,3-d]pyrimidines has uncovered compounds with dual inhibitory action against both thymidylate synthase (TS) and dihydrofolate reductase (DHFR), essential enzymes in the folate pathway. These inhibitors have shown significant in vitro and in vivo antitumor activities, highlighting their potential as anticancer agents (Gangjee et al., 2009).

Anti-5-lipoxygenase Agents for Inflammation

A novel series of pyrazolopyrimidin-4(5H)-ones was synthesized and evaluated for their anti-5-lipoxygenase activity, a critical enzyme involved in the inflammatory process. Some of these compounds showed significant activity, suggesting their potential use as anti-inflammatory agents (Rahmouni et al., 2016).

Properties

IUPAC Name

N-(2,6-diethylphenyl)-2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H25N5O3/c1-3-17-9-7-10-18(4-2)22(17)28-21(31)16-29-20-12-8-14-27-23(20)24(32)30(25(29)33)15-19-11-5-6-13-26-19/h5-14H,3-4,15-16H2,1-2H3,(H,28,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JUHNTKIFPISFNV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=C(C(=CC=C1)CC)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H25N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

443.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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